Cas no 888972-46-1 (Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate
• CAS No: 888972-46-1
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 2149106
• Update Time: 2023-08-04

Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate
• Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C16H24N2O4S/c1-13-12-17(15(19)22-16(2,3)4)10-11-18(13)23(20,21)14-8-6-5-7-9-14/h5-9,13H,10-12H2,1-4H3/t13-/m0/s1
• InChI Key： RDKPVKQLSFJVFR-ZDUSSCGKSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C(=O)OC(C)(C)C)C[C@@H]1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 515
• Topological Polar Surface Area: 75.3